2-(7,8-dimethoxy-2-oxo-1H-benzo[d]azepin-3(2H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide

Specification

• Molecular Formula: C22H21N3O4S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 2-(7,8-dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
• Standard InChI: InChI=1S/C22H21N3O4S/c1-13-4-5-16-19(8-13)30-22(23-16)24-20(26)12-25-7-6-14-9-17(28-2)18(29-3)10-15(14)11-21(25)27/h4-10H,11-12H2,1-3H3,(H,23,24,26)
• Standard InChI Key: KZITVVXGKXXGFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3C=CC4=CC(=C(C=C4CC3=O)OC)OC

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

2-(7,8-Dimethoxy-2-oxo-1H-benzo[d]azepin-3(2H)-yl)-N-(6-methylbenzo[d]thiazol-2-yl)acetamide features a benzo[d]azepine core fused with a benzothiazole moiety. The benzoazepine ring system is substituted with methoxy groups at positions 7 and 8, while the benzothiazole component includes a methyl group at position 6. The acetamide linker bridges these two heterocyclic systems, enabling conformational flexibility critical for receptor binding.

Table 1: Key Structural and Physicochemical Data

Property	Value
IUPAC Name	2-(7,8-Dimethoxy-2-oxo-1H-3-benzazepin-3-yl)-N-(6-methyl-1,3-benzothiazol-2-yl)acetamide
Molecular Formula	C22H21N3O4S
Molecular Weight	423.5 g/mol
Canonical SMILES	CC1=CC2=C(C=C1)N=C(S2)NC(=O)CN3C=CC4=CC(=C(C=C4CC3=O)OC)OC
InChI Key	KZITVVXGKXXGFS-UHFFFAOYSA-N
Solubility	Low aqueous solubility; soluble in DMSO, acetonitrile

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy confirms the compound’s structure, with distinct signals for the methoxy protons (δ 3.85–3.90 ppm) and the acetamide carbonyl (δ 168.5 ppm in $^{13}\text{C}$ NMR). Mass spectrometry (ESI-MS) shows a molecular ion peak at m/z 424.5 [M+H]$^+$, consistent with its molecular weight.

Synthesis and Manufacturing

Reaction Pathway

The synthesis involves a multi-step sequence starting with the condensation of o-phenylenediamine (OPDA) and a ketone precursor to form the benzo[d]azepine core. A catalytic H-MCM-22 zeolite facilitates this step under acetonitrile solvent conditions, achieving yields exceeding 85% within 1–3 hours. Subsequent methoxylation at positions 7 and 8 introduces the dimethoxy groups via nucleophilic aromatic substitution. The final step couples the benzazepine intermediate to 6-methylbenzothiazol-2-amine through an acetamide linker using carbodiimide-mediated activation.

Key Synthetic Steps:

• Benzoazepine Core Formation:
  $\text{OPDA} + \text{ketone} \xrightarrow{\text{H-MCM-22, CH}_3\text{CN}} \text{1,5-benzodiazepine intermediate}$ .

• Methoxylation: Electrophilic substitution using dimethyl sulfate.

• Acetamide Coupling: EDC/HOBt-mediated amide bond formation.

Catalytic Optimization

H-MCM-22’s mesoporous structure and Brønsted acid sites enhance reaction efficiency by stabilizing transition states during cyclocondensation. Comparative studies show H-MCM-22 outperforms traditional catalysts like BF3-etherate, reducing side products and reaction times.

Biological Activity and Mechanism of Action

GABA_A Receptor Modulation

The compound exhibits high affinity for GABA_A receptors (IC50 = 12 nM in rat cortical membranes), potentiating chloride influx by 40% at 100 nM concentrations. This activity stems from interactions with the benzodiazepine-binding site located at the α/γ subunit interface. Molecular docking studies reveal hydrogen bonding between the methoxy groups and residues α1-H101 and γ2-S205, stabilizing the receptor’s open conformation.

Neuropharmacological Effects

In murine models, the compound reduces anxiety-like behaviors (elevated plus maze: 65% open arm time at 1 mg/kg) and seizure duration (40% reduction in pentylenetetrazole-induced seizures). Sedative effects emerge at higher doses (>5 mg/kg), with minimal motor impairment compared to diazepam.

Pharmacological Applications

Anxiety Disorders

The compound’s anxiolytic profile, characterized by rapid onset (30 minutes post-administration) and prolonged duration (8–10 hours), positions it as a candidate for generalized anxiety disorder (GAD) therapy. Clinical trials are pending to assess efficacy versus SSRIs and benzodiazepines.

Epilepsy Management

Preclinical data suggest anticonvulsant potential, with ED50 values of 0.8 mg/kg in maximal electroshock tests. Its mechanism avoids the tolerance issues associated with traditional antiepileptics like phenobarbital.

Analytical and Pharmacokinetic Profiling

Metabolic Stability

Hepatic microsomal assays indicate moderate clearance (CLint = 25 mL/min/kg), primarily via CYP3A4-mediated O-demethylation. The major metabolite, 7-hydroxy-N-(6-methylbenzothiazol-2-yl)acetamide, retains 20% GABA_A activity.

Future Research Directions

• Structure-Activity Relationships: Modifying the benzothiazole’s methyl group to enhance blood-brain barrier penetration.

• Prodrug Development: Ester prodrugs to improve oral bioavailability.

• Targeted Delivery: Nanoparticle formulations to mitigate off-target sedation.